ethyl (4-methyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)(oxo)acetate

• IUPAC Name: ethyl 2-(4-methyl-4-phenyl-2,3-dihydroquinolin-1-yl)-2-oxoacetate
• InChI: InChI=1S/C20H21NO3/c1-3-24-19(23)18(22)21-14-13-20(2,15-9-5-4-6-10-15)16-11-7-8-12-17(16)21/h4-12H,3,13-14H2,1-2H3
• InChI Key: AVBZRXRSRSRCMT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)N1CCC(C2=CC=CC=C21)(C)C3=CC=CC=C3
• Molecular Formula: C20H21NO3
• Molecular Weight: 323.4 g/mol
• CAS No.: 1306738-90-8

Description

Ethyl (4-methyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)(oxo)acetate is a useful research compound. Its molecular formula is C20H21NO3 and its molecular weight is 323.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Molecular Analysis

• A study by Baba et al. (2019) analyzed the crystal structure of a compound similar to ethyl (4-methyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)(oxo)acetate, focusing on its 3D network structure and π–π interactions which could be relevant in materials science and molecular engineering (Baba et al., 2019).

Antimicrobial Agents

• Desai et al. (2007) synthesized and characterized new quinazoline derivatives, which included compounds structurally related to this compound, for their potential as antimicrobial agents (Desai et al., 2007).

Cytotoxic Activity in Cancer Research

• Nguyen et al. (2019) studied derivatives of a compound structurally similar to this compound for their cytotoxic activity against leukemia and breast cancer cell lines, highlighting its potential use in cancer research (Nguyen et al., 2019).

Spectroscopic Analysis and Molecular Docking

• El-Azab et al. (2016) conducted a comprehensive spectroscopic analysis of a compound closely related to this compound. Their study also included molecular docking, which suggests potential inhibitory activity against specific biological targets (El-Azab et al., 2016).

Synthesis and Characterization for Potential Pharmacological Use

• Several studies, including those by Riadi et al. (2021) and Rajveer et al. (2010), have focused on the synthesis and characterization of quinazolinone derivatives, which are structurally related to the compound . These studies explore their potential use as pharmacological agents (Riadi et al., 2021), (Rajveer et al., 2010).